Cas no 944888-59-9 (4-(2-Methylcarbamoyl-ethyl)-benzenesulfonyl chloride)

• Product Name: 4-(2-Methylcarbamoyl-ethyl)-benzenesulfonyl chloride
• CAS No: 944888-59-9
• MF: C₁₀H₁₂ClNO₃S
• MW: 261.725180625916
• CID: 2130002
• Update Time: 2023-08-04

4-(2-Methylcarbamoyl-ethyl)-benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methylcarbamoylethyl)-benzenesulfonyl chloride
• 4-(2-Methylcarbamoyl-ethyl)-benzenesulfonyl chloride
• ST50572573
• 3-[4-(chlorosulfonyl)phenyl]-N-methylpropanamide

• Inchi： 1S/C10H12ClNO3S/c1-12-10(13)7-4-8-2-5-9(6-3-8)16(11,14)15/h2-3,5-6H,4,7H2,1H3,(H,12,13)
• InChI Key： JCGWGASSFUXCBT-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)CCC(NC)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 329
• Topological Polar Surface Area: 71.6